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Compound of Interest

Compound Name: C29H27N2010P
CAS No.: 396717-61-6; 90776-59-3
Cat. No.: B2462356
Get Quote
. J

Product ID: C29H27N2010P Common Name: MAP (Meropenem Enol Phosphate);

-methyl vinyl phosphate IUPAC Name: (4-Nitrophenyl)methyl (4R,5R,6S)-3-
[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-
ene-2-carboxylate Application: Critical intermediate in the synthesis of Carbapenem antibiotics
(Meropenem).[1]

Diagnostic Hub: Define Your Challenge

Before proceeding, confirm your specific operational context. This molecule is a high-value
intermediate where "stereoselectivity" typically refers to the preservation of the C4-

-methyl configuration during the enol phosphorylation step or the subsequent substitution
reaction.
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Symptom |/ Observation Probable Root Cause Recommended Module

Loss of C4-
Base-catalyzed epimerization

purity (Appearance of at C4 due to high temperature [Module A]

or pKa mismatch.
-methyl isomer)

Incomplete phosphorylation or
Low Yield of Enol Phosphate hydrolysis of the reactive enol [Module B]
ester.

Formation of Ring-Open -lactam ring cleavage caused

Impurities by nucleophilic attack on the [Module C]

carbonyl.

Technical Deep Dive: The Stereoselectivity

Mechanism
The C4-Epimerization Pathway

The core challenge with C29H27N2010P is not creating a new stereocenter, but retaining the
thermodynamically unstable

-methyl configuration established in the precursor.

e The Mechanism: The proton at C4 is acidic due to its position

to the carbonyl (in the keto-form precursor) or the vinyl system (in MAP). Strong bases or
elevated temperatures promote the formation of a transient planar enolate/enol, allowing the
methyl group to re-equilibrate to the thermodynamically favored

-orientation (trans to the C3-substituent).

e The Goal: You must operate under Kinetic Control to trap the enol phosphate without
allowing C4-epimerization.

Visualization: Stereochemical Failure Modes
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The following diagram illustrates the critical pathways where stereoselectivity is lost during the
synthesis or use of MAP.
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Figure 1: Reaction pathway showing the direct synthesis of MAP and the competing
epimerization pathway (red) that degrades stereochemical purity.[2]

Troubleshooting Guide (FAQ)
Q1: My HPLC shows an increase in the C4- epimer
during the phosphorylation reaction. How do | stop this?

Answer: The C4-

epimer forms when the reaction temperature is too high or the base is too strong/concentrated.

e Solution 1 (Temperature): Ensure the reaction is maintained strictly between -40°C and
-20°C. The rate of phosphorylation (trapping) must exceed the rate of proton exchange at
CA4.

e Solution 2 (Base Selection): Switch to Diisopropylethylamine (DIPEA). Avoid stronger bases
like DBU or inorganic hydroxides, which rapidly deprotonate C4.

e Solution 3 (Addition Order): Add the base slowly to the mixture of the Keto-ester and
Diphenyl Chlorophosphate (DPCP). Do not premix the base and the Keto-ester without the
phosphorylating agent present.
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Q2: Can | use DMAP (4-Dimethylaminopyridine) to
accelerate the reaction?

Answer: Use with extreme caution. While DMAP catalyzes the phosphorylation, it is also a
nucleophilic base that can attack the

-lactam ring or promote epimerization.

 Recommendation: If required, use catalytic quantities (<5 mol%) only. If conversion is slow, it
is safer to increase the equivalents of DPCP rather than the nucleophilic catalyst.

Q3: The stereoselectivity is good, but the isolated yield
Is low due to hydrolysis.

Answer: C29H27N2010P is an enol phosphate, which is sensitive to moisture, particularly
under acidic conditions during workup.

o Protocol Adjustment: Quench the reaction with a buffered solution (e.g., Phosphate buffer pH
7.0) rather than water or dilute acid. Perform the extraction rapidly at cold temperatures (0°C
to 5°C). Ensure solvents (Acetonitrile/DCM) are anhydrous (<0.05% water) prior to reaction.

Optimized Protocol: High-Fidelity Synthesis of MAP
This protocol is designed to maximize the Diastereomeric Excess (de) of the C4-

isomer.

Reagents:

Precursor: (4-Nitrobenzyl) (4R,5S,6S)-3-keto-4-methyl-azetidinone derivative (1.0 eq)

Diphenyl Chlorophosphate (DPCP): 1.1 — 1.2 eq[3]

Base: DIPEA (Diisopropylethylamine): 1.2 — 1.3 eq

Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)

Step-by-Step Methodology:
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e Preparation: Dissolve the Precursor and DPCP in anhydrous MeCN under a Nitrogen
atmosphere.

» Cryogenic Cooling: Cool the solution to -35°C. Allow the internal temperature to stabilize
(critical for stereocontrol).

e Controlled Addition: Add DIPEA dropwise over 30-60 minutes.

o Why? Slow addition prevents localized "hotspots"” of high basicity that trigger C4-
epimerization.

o Monitor: Ensure internal temperature does not rise above -30°C.

e Reaction: Stir at -30°C for 2—4 hours. Monitor by HPLC for the disappearance of the Keto-
ester.

o Checkpoint: If C4-
impurity > 1.0%, lower temperature to -45°C for the next batch.

e Quench: Pour the cold reaction mixture into a vigorously stirred mixture of Ethyl Acetate and
dilute Sodium Bicarbonate (5% aq) at 0°C.

 |solation: Separate phases immediately. Wash organic layer with cold brine. Dry over
. Concentrate under reduced pressure at <30°C (heat sensitive).

Data Specification for Quality Control:

Parameter Specification Method

C18 Column, MeCN/H20

Purity (HPLC) > 98.0% )
Gradient

C4-
Stereoisomer Content Chiral HPLC or H-NMR
isomer < 1.5%

Karl Fischer (Critical for
Water Content <0.1% .
stability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Support Center: Stereochemical Control for
C29H27N2010P (MAP)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2462356/docs#technical-support-center-
stereochemical-control-for-c29h27n2010p-map]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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